Cas no 27116-86-5 (Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate)
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a carboxylate ester group at the 3-position and a nitro group at the 4-position, enhancing reactivity for further functionalization. The compound serves as a versatile intermediate in heterocyclic synthesis, particularly in the development of biologically active molecules. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled transformations. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups allows for selective modifications, facilitating its use in targeted synthetic pathways. This product is typically handled under controlled conditions due to its nitro group.
27116-86-5 structure
Product Name:Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate
CAS No:27116-86-5
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD08693983
CID:285760
PubChem ID:6432868
Update Time:2025-06-09
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-, methyl ester
- 5-methyl-4-nitro-1(2)H-pyrazole-3-carboxylic acid methyl ester
- RS-0393
- CBA11686
- EN300-183114
- SCHEMBL1558734
- Methyl5-methyl-4-nitro-1H-pyrazole-3-carboxylate
- AKOS000280037
- DTXSID20181582
- 1H-Pyrazole-3-carboxylic acid, 5-methyl-4-nitro-, methyl ester
- 27116-86-5
- FT-0720172
- 1H-Pyrazole-3-carboxylicacid,5-methyl-4-nitro-,methyl ester
- Z1889710279
-
- MDL： MFCD08693983
- Inchi： 1S/C6H7N3O4/c1-3-5(9(11)12)4(8-7-3)6(10)13-2/h1-2H3,(H,7,8)
- InChI Key： TVGRKMJIBFUENI-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(=C(C)NN=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 185.04400
- Monoisotopic Mass: 185.043656
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.6
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.457
- Boiling Point: 366.1°Cat760mmHg
- Flash Point: 175.2°C
- Refractive Index: 1.574
- PSA: 100.80000
- LogP: 0.93610
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003352-1g |
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 1g |
$425.06 | 2023-09-02 | |
| TRC | M356870-10mg |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356870-50mg |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M356870-100mg |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM187998-1g |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM187998-1g |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 1g |
$454 | 2024-07-28 | |
| eNovation Chemicals LLC | D580412-5g |
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 5g |
$1400 | 2024-08-03 | |
| Enamine | EN300-183114-0.05g |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 0.05g |
$86.0 | 2023-09-19 | |
| Enamine | EN300-183114-0.1g |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 0.1g |
$129.0 | 2023-09-19 | |
| Enamine | EN300-183114-0.25g |
methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate |
27116-86-5 | 95% | 0.25g |
$183.0 | 2023-09-19 |
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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